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Compound of Interest

Compound Name: N6-Furfuryl-2-aMinoadenosine

Cat. No.: B12096494

Essential Safety and Handling Guide for N6-
Furfuryl-2-aminoadenosine

Disclaimer: No specific Safety Data Sheet (SDS) for N6-Furfuryl-2-aminoadenosine (CAS
No. 26783-39-1) was identified in the public domain. The following guidance is based on safety
information for the closely related compound Kinetin (N6-furfuryladenine, CAS No. 525-79-1)
and general best practices for handling purine nucleoside analogues. It is imperative to consult
a certified safety professional and the specific documentation provided by the supplier before
handling this chemical.

This guide provides essential safety and logistical information for researchers, scientists, and
drug development professionals working with N6-Furfuryl-2-aminoadenosine. The
information is designed to be a primary resource for laboratory safety and chemical handling,
offering procedural guidance for operations and disposal.

Personal Protective Equipment (PPE)

Appropriate personal protective equipment is critical to minimize exposure and ensure personal
safety when handling N6-Furfuryl-2-aminoadenosine, which is likely a solid in powder form.
The following table summarizes the recommended PPE.
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PPE Category

Item

Specification

Eye/Face Protection

Safety Goggles with Side
Shields

Must conform to EN 166 (EU)
or NIOSH (US) standards.[1][2]

Skin Protection

Chemical-Resistant Gloves

Nitrile rubber gloves are
recommended, with a
minimum thickness of 0.11 mm
and a breakthrough time of
>480 minutes.[3][4][5]

Laboratory Coat

Standard laboratory coat. For
larger quantities or risk of
splashing, consider impervious
clothing.[1][2]

Respiratory Protection

Air-Purifying Respirator (if dust

is generated)

Use a P1 particulate filter for
dust formation.[3][4] For
higher-risk procedures, a full-
face respirator may be

necessary.[1][2]

Operational Plan: Step-by-Step Handling

Procedures

Adherence to a strict operational protocol is essential for the safe handling of N6-Furfuryl-2-

aminoadenosine.

e Preparation and Engineering Controls:

o Work in a well-ventilated area, preferably within a chemical fume hood, especially when

handling the solid form to avoid dust formation.[1][2]

o Ensure that an eyewash station and safety shower are readily accessible.

o Remove all sources of ignition.[1][2]

e Donning PPE:
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o Before handling the chemical, put on all required personal protective equipment as
detailed in the table above.

e Handling the Chemical:

[¢]

Avoid direct contact with the skin and eyes.[1][2]

[e]

Do not breathe in dust or aerosols.[1][2]

o

When weighing or transferring the powder, do so carefully to minimize dust generation.

[¢]

Use non-sparking tools.[1][2]

[¢]

Keep the container tightly closed when not in use.[1][2]
e Storage:

o Store in a cool, dry, and well-ventilated place.[1][2]

o Keep away from incompatible materials and foodstuff containers.[1][2]
e In Case of a Spill:

Evacuate the area.

[e]

o

Wear appropriate PPE, including respiratory protection.

[¢]

Avoid dust formation during cleanup.

o

Carefully sweep up the solid material and place it in a suitable, closed container for
disposal.[6]

[¢]

Ventilate the area and wash the spill site after material pickup is complete.

Disposal Plan

Proper disposal of N6-Furfuryl-2-aminoadenosine and its containers is crucial to prevent
environmental contamination.
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e Waste Collection:
o Collect waste material in a clearly labeled, sealed container.
o Disposal Route:

o Dispose of the chemical waste in accordance with all applicable federal, state, and local
environmental regulations.

o Do not allow the chemical to enter drains or waterways.[1][2]
o Contact a licensed professional waste disposal service to arrange for pickup and disposal.

Safety and Handling Workflow

The following diagram illustrates the logical workflow for safely handling N6-Furfuryl-2-
aminoadenosine from preparation to disposal.
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Safety Workflow: N6-Furfuryl-2-aminoadenosine Handling
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Caption: Logical workflow for handling N6-Furfuryl-2-aminoadenosine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. The experimental chemotherapeutic N6-furfuryladenosine (kinetin-riboside) induces rapid
ATP depletion, genotoxic stress, and CDKN1A (p21) upregulation in human cancer cell lines
- PMC [pmc.ncbi.nim.nih.gov]

e 2. targetmol.com [targetmol.com]

e 3. Kinetin | C10HIN50O | CID 3830 - PubChem [pubchem.ncbi.nlm.nih.gov]
4. alignchemical.com [alignchemical.com]

e 5. Kinetin | 525-79-1 [chemicalbook.com]

e 6. medchemexpress.com [medchemexpress.com]

« To cite this document: BenchChem. [Personal protective equipment for handling N6-Furfuryl-
2-aMinoadenosine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b120964944#personal-protective-equipment-for-
handling-n6-furfuryl-2-aminoadenosine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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